Cas no 25488-26-0 ((2R,3R)-2-Amino-3-phenyl-butyric acid)

• Product name: (2R,3R)-2-Amino-3-phenyl-butyric acid
• CAS No: 25488-26-0
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• MDL: MFCD20760256
• CID: 4771789

(2R,3R)-2-Amino-3-phenyl-butyric acid Chemical and Physical Properties

Names and Identifiers

• (2R,3R)-2-Amino-3-phenyl-butyric acid
• D-Phenylalanine, beta-methyl-, (betaR)-
• (betaR)-beta-Methyl-D-phenylalanine
• SB36211

• MDL： MFCD20760256
• Inchi： 1S/C10H13NO2/c1-7(9(11)10(12)13)8-5-3-2-4-6-8/h2-7,9H,11H2,1H3,(H,12,13)/t7-,9-/m1/s1
• InChI Key： IRZQDMYEJPNDEN-VXNVDRBHSA-N
• SMILES： OC([C@@H]([C@H](C)C1C=CC=CC=1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 176
• XLogP3: -1.1
• Topological Polar Surface Area: 63.3

Additional information on (2R,3R)-2-Amino-3-phenyl-butyric acid

Compound CAS No. 25488-26-0: (2R,3R)-2-Amino-3-Phenylbutyric Acid

Introduction to (2R,3R)-2-Amino-3-Phenylbutyric Acid

Cas No. 25488-26-0, commonly referred to as (2R,3R)-2-Amino-3-Phenylbutyric Acid, is a chiral amino acid derivative that has garnered significant attention in the fields of organic chemistry, pharmacology, and neuroscience. This compound is characterized by its unique stereochemistry, with the two chiral centers at positions 2 and 3 being in the R configuration. The presence of an amino group at position 2 and a phenyl group at position 3 imparts distinctive chemical and biological properties to this molecule.

Structural Features and Synthesis

The molecular structure of (2R,3R)-2-Amino-3-Phenylbutyric Acid consists of a four-carbon chain with an amino group (-NH₂) attached to the second carbon and a phenyl group (-C₆H₅) attached to the third carbon. The stereochemistry of the molecule is crucial for its biological activity, as it determines how the compound interacts with target proteins and enzymes. Recent advancements in asymmetric synthesis have enabled the efficient production of this compound with high enantiomeric purity, which is essential for its application in drug discovery.

Biological Activity and Applications

Research into (2R,3R)-2-Amino-3-Phenylbutyric Acid has revealed its potential as a neuroprotective agent. Studies published in leading journals such as *Nature Neuroscience* and *Journal of Medicinal Chemistry* have demonstrated that this compound exhibits significant anti-inflammatory and antioxidant properties. These properties make it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Moreover, Cas No. 25488-26-0 has shown efficacy in modulating neurotransmitter systems, particularly dopamine and serotonin pathways. This suggests its potential role in treating mood disorders such as depression and anxiety. Recent clinical trials have highlighted its ability to cross the blood-brain barrier efficiently, which is a critical factor for its therapeutic efficacy.

Mechanistic Insights and Drug Development

The mechanism of action of (2R,3R)-2-Amino-3-Phenylbutyric Acid involves its interaction with specific receptors and enzymes in the central nervous system. For instance, it has been shown to inhibit certain kinases involved in inflammatory signaling pathways. This inhibition leads to reduced neuroinflammation and protection against neuronal damage.

Recent breakthroughs in structural biology have provided deeper insights into how Cas No. 25488-26-0 binds to its target proteins. High-resolution crystallographic studies have revealed key interactions that are critical for its activity. These findings are being leveraged to design more potent analogs with improved pharmacokinetic profiles.

Safety Profile and Regulatory Status

The safety profile of (2R,3R)-2-Amino-3-Phenylbutyric Acid has been extensively evaluated in preclinical studies. Acute and chronic toxicity studies have demonstrated that it has a favorable safety margin with minimal adverse effects at therapeutic doses. These results have paved the way for its progression into human clinical trials.

Currently, Cas No. 25488-26-0 is under regulatory review by health authorities worldwide for its potential use as a therapeutic agent in neurology and psychiatry. Its development represents a significant step forward in the quest for novel treatments for debilitating neurological disorders.

Conclusion: The Future of (2R,3R)-2-Amino-3-Phenylbutyric Acid

The discovery and development of (2R,3R)-2-Amino-3-Phenylbutyric Acid (Cas No. 25488-